SNX2-1-108

• CAS RN: 1366002-73-4
• Molecular Formula: C21H16N4
• Molecular Weight: 324.38
• IUPAC Name: 4-(2-Naphthalen-2-yl-ethylamino)-quinazoline-6-carbonitrile
• InChI: InChI=1S/C21H16N4/c22-13-16-6-8-20-19(12-16)21(25-14-24-20)23-10-9-15-5-7-17-3-1-2-4-18(17)11-15/h1-8,11-12,14H,9-10H2,(H,23,24,25)
• InChI Key: GNPMQXLITTWHDA-UHFFFAOYSA-N
• SMILES: N#CC1=CC2=C(NCCC3=CC=C4C=CC=CC4=C3)N=CN=C2C=C1
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: SNX2-1-108; SNX2 1 108; SNX21108; SNX-21108; SNX 21108

Description

SNX2-1-108 is a selective inhibitor of CDK8 and its isoform CDK19.

Scientific Research Applications

Ultrabroadband Photodetection

• Photodetectors using SnX2/ZnS Heterostructures : SnX2 (X = S, Se)/ZnS heterostructures have been studied for their potential in ultrabroadband mid-frequency infrared photodetection, which can be applied in surveillance, medical diagnosis, bioimaging, and navigation aids. These detectors can cover a wide wavelength range from 1.2 µm to 10 µm at room temperature, indicating significant potential in mid-frequency infrared detection (Yu et al., 2019).

Protein Trafficking and Cellular Processes

• Role in Epidermal Growth Factor Receptor Down-Regulation : Sorting nexin 2 (SNX2) plays a role in the trafficking of cell surface receptors from endosomes to lysosomes. SNX2 primarily resides in early endosomes and interacts with the mammalian retromer complex. It is implicated in the regulation of lysosomal sorting of internalized epidermal growth factor receptor (EGFR), suggesting a function in protein trafficking (Gullapalli et al., 2004).

Gas Sensing

• 2D SnX2 Based Chemiresistive-type Sensors for NO2 Detection : SnX2 (X=S, Se) based sensors are investigated for detecting NO2 at low temperatures. The study found that SnO2 nanocrystal-dotted SnS2 heterojunctions showed good sensitivity and selectivity to NO2 at 80°C. This implies potential applications in environmental monitoring and safety systems (Li et al., 2018).

Photovoltaic Applications

• Improvement in Sn-based Halide Perovskite Solar Cells : Research on SnX2 (X = F, Cl, Br) additives in tin-based halide perovskites has shown that these additives can improve the stability and photovoltaic performance of Sn halide perovskite solar cells. This has implications for the development of lead-free, more environmentally friendly solar cells (Heo et al., 2018).

Endocytosis and Membrane Trafficking

• Sorting Nexin Molecules in Cellular Processes : SNX2 is part of a family of sorting nexin molecules involved in various stages of intracellular trafficking. These proteins, including SNX2, are implicated in the sorting and trafficking of a variety of receptor types in mammalian cells, suggesting a broad role in cellular regulation and signaling processes (Haft et al., 1998).

• SNX2 as a Marker in Thyroid Disorders : SNX2 expression in thyroid follicular cells, particularly in hyperstimulated thyroid disorders like Graves disease, indicates its potential as a marker of active thyrocytes. This can have implications in the diagnosis and understanding of thyroid disorders (Kanzawa et al., 2014).

Thermal Properties and Energy Conversion

• Lattice Thermal Conductivities in Tin Dichalcogenides : Studies on the phonon transport properties in tin dichalcogenides (SnX2, X = S and Se) reveal their potential in thermoelectric applications. The low out-of-plane thermal conductivities of SnS2 and SnSe2 suggest their usefulness in energy conversion systems (Wang et al., 2017).